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Compound of Interest

Compound Name:
4-(4-Bromophenyl)-2-

hydroxythiazole

Cat. No.: B1273638 Get Quote

CAS Number: 3884-34-2

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of 4-(4-Bromophenyl)-2-
hydroxythiazole, a heterocyclic compound of interest in medicinal chemistry and drug

discovery. This document consolidates available data on its chemical properties, synthesis, and

potential biological activities, offering a valuable resource for researchers investigating thiazole

derivatives.

Chemical and Physical Properties
4-(4-Bromophenyl)-2-hydroxythiazole is a solid compound at room temperature. Its key

physicochemical properties are summarized in the table below for easy reference.
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Property Value Reference

CAS Number 3884-34-2

Molecular Formula C₉H₆BrNOS

Molecular Weight 256.12 g/mol

Appearance Solid

Melting Point 249-253 °C

SMILES String Oc1nc(cs1)-c2ccc(Br)cc2

InChI Key
DEOWCFMGCQNWDK-

UHFFFAOYSA-N

Synthesis
The synthesis of 4-(4-Bromophenyl)-2-hydroxythiazole can be achieved through the

Hantzsch thiazole synthesis, a well-established method for the formation of thiazole rings. This

reaction typically involves the condensation of an α-haloketone with a thioamide. For the

synthesis of a 2-hydroxythiazole derivative, a suitable thiourea equivalent that can be

hydrolyzed to the 2-hydroxy group is required. A plausible synthetic route is outlined below.

Experimental Protocol: Synthesis of 4-(4-
Bromophenyl)-2-hydroxythiazole
This protocol is a general representation based on the Hantzsch thiazole synthesis.

Optimization of reaction conditions may be necessary to achieve the desired yield and purity.

Materials:

2-Bromo-1-(4-bromophenyl)ethan-1-one

Thiourea

Ethanol

Hydrochloric acid
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Sodium hydroxide

Distilled water

Procedure:

Reaction Setup: In a round-bottom flask equipped with a reflux condenser and a magnetic

stirrer, dissolve 2-bromo-1-(4-bromophenyl)ethan-1-one (1 equivalent) in ethanol.

Addition of Thiourea: To the stirred solution, add thiourea (1.1 equivalents).

Reflux: Heat the reaction mixture to reflux and maintain for 4-6 hours. Monitor the reaction

progress by thin-layer chromatography (TLC).

Formation of 2-Amino-4-(4-bromophenyl)thiazole: Upon completion, cool the reaction

mixture to room temperature. The intermediate, 2-amino-4-(4-bromophenyl)thiazole, may

precipitate.

Hydrolysis to 2-Hydroxythiazole: To the reaction mixture, add a solution of hydrochloric acid

and heat to reflux for an additional 2-4 hours to facilitate the hydrolysis of the amino group to

a hydroxyl group.

Work-up: After cooling, neutralize the reaction mixture with a sodium hydroxide solution. The

crude product will precipitate out of the solution.

Purification: Collect the solid product by filtration, wash with cold water, and dry. Recrystallize

the crude product from a suitable solvent system (e.g., ethanol/water) to obtain pure 4-(4-
Bromophenyl)-2-hydroxythiazole.

Characterization: The final product should be characterized by techniques such as ¹H NMR, ¹³C

NMR, mass spectrometry, and melting point determination to confirm its identity and purity.
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Starting Materials

Reaction Steps

Intermediate Final Product

2-Bromo-1-(4-bromophenyl)ethan-1-one

Condensation

Thiourea

2-Amino-4-(4-bromophenyl)thiazole

Hydrolysis

4-(4-Bromophenyl)-2-hydroxythiazole

Click to download full resolution via product page

Synthetic Workflow for 4-(4-Bromophenyl)-2-hydroxythiazole.

Biological Activity
While specific biological data for 4-(4-Bromophenyl)-2-hydroxythiazole is limited in publicly

available literature, the thiazole scaffold is a well-recognized pharmacophore present in

numerous biologically active compounds.[1] Derivatives of the closely related 4-(4-

bromophenyl)thiazole core have demonstrated promising antimicrobial and anticancer

activities.

Antimicrobial Activity
Commercial suppliers suggest that 4-(4-Bromophenyl)-2-hydroxythiazole is explored for its

potential as an antimicrobial agent.[2] Studies on derivatives of 4-(4-bromophenyl)-thiazol-2-

amine have reported promising activity against various bacterial and fungal strains.[3] For

instance, certain Schiff base derivatives have shown notable activity against S. aureus and E.

coli.[4]

Anticancer Activity
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Derivatives of 4-(4-bromophenyl)-thiazol-2-amine have been evaluated for their in vitro

anticancer activity against human cancer cell lines.[3] One study reported that a derivative

exhibited an IC₅₀ value of 10.5 µM against the MCF7 breast cancer cell line.[3] Other studies

on different derivatives have also shown significant cytotoxic effects against various cancer cell

lines, including lung adenocarcinoma.[5]

The biological potential of 4-(4-Bromophenyl)-2-hydroxythiazole itself remains an area for

further investigation. The existing data on its derivatives, however, suggests that it is a valuable

scaffold for the development of novel therapeutic agents.

Known Bioactive Derivatives Potential Therapeutic Applications

4-(4-Bromophenyl)thiazole Scaffold

2-Amino Derivatives

Schiff Base Derivatives Antimicrobial Agents

Anticancer Agents

Click to download full resolution via product page

Therapeutic Potential based on Derivatives.

Safety and Handling
4-(4-Bromophenyl)-2-hydroxythiazole is classified as a hazardous substance. Appropriate

safety precautions must be taken during handling and storage.

Hazard Statements:

H301: Toxic if swallowed.

H315: Causes skin irritation.

H318: Causes serious eye damage.

H335: May cause respiratory irritation.
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Precautionary Statements:

P261: Avoid breathing dust/fume/gas/mist/vapors/spray.

P264: Wash skin thoroughly after handling.

P280: Wear protective gloves/protective clothing/eye protection/face protection.

P301 + P310: IF SWALLOWED: Immediately call a POISON CENTER or doctor/physician.

P302 + P352: IF ON SKIN: Wash with plenty of soap and water.

P305 + P351 + P338: IF IN EYES: Rinse cautiously with water for several minutes. Remove

contact lenses, if present and easy to do. Continue rinsing.

Personal Protective Equipment (PPE):

Dust mask type N95 (US)

Eyeshields

Gloves

Conclusion
4-(4-Bromophenyl)-2-hydroxythiazole is a chemical compound with a foundation in the

medicinally significant thiazole family. While direct and extensive biological data on this specific

molecule is not yet widely published, the documented antimicrobial and anticancer activities of

its close derivatives highlight its potential as a valuable building block for the design and

synthesis of new therapeutic agents. This guide provides a starting point for researchers

interested in exploring the synthetic chemistry and pharmacological profile of this and related

compounds. Further investigation into its specific biological targets and mechanisms of action

is warranted to fully elucidate its therapeutic potential.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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